3-((Dimethylamino)methyl)cyclobutanol

• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• IUPAC Name: 3-[(dimethylamino)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C7H15NO/c1-8(2)5-6-3-7(9)4-6/h6-7,9H,3-5H2,1-2H3
• InChI Key: WRCFIRNQJUOVSU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CC(C1)O

Description

3-((Dimethylamino)methyl)cyclobutanol is a chemical compound with a molecular formula of C7H15NO and a molecular weight of 129.2 g/mol . It is offered as a neat substance and is structurally characterized by a cyclobutanol ring substituted with a dimethylaminomethyl functional group . This specific structure, featuring both a polar alcohol group and a basic dimethylamino moiety, makes it a valuable and versatile building block in organic synthesis and medicinal chemistry research. Researchers can utilize this compound as a key intermediate in the design and development of novel pharmaceutical candidates and other complex molecules. The rigid cyclobutane scaffold can be used to influence the three-dimensional geometry and metabolic properties of a target molecule. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic uses. For specific handling, storage, and safety information, please consult the product's Safety Data Sheet (SDS).

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, physical, and functional differences between 3-((Dimethylamino)methyl)cyclobutanol and related cyclobutanol derivatives:

Table 1: Comparative Analysis of Cyclobutanol Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituent(s)	Key Properties/Applications	References
3-((Dimethylamino)methyl)cyclobutanol	C₇H₁₅NO	129.20	Dimethylamino-methyl	High basicity, polar, potential pharmaceutical intermediate	Inferred
3-Amino-3-(4-methoxyphenyl)cyclobutanol	C₁₁H₁₅NO₂	193.246	Amino, 4-methoxyphenyl	Lower basicity (unsubstituted amino group), aromatic π-system for binding interactions
cis-3-(Benzyloxymethyl)cyclobutanol	C₁₂H₁₆O₂	192.25	Benzyloxymethyl	Lipophilic, bulky substituent, likely higher boiling point
cis-3-Amino-1-methylcyclobutanol HCl	C₅H₁₂ClNO	137.61	Amino, methyl, hydrochloride	Water-soluble salt form, enhanced stability for storage
(3,3-Dimethylcyclobutyl)methanol	C₇H₁₄O	114.19	3,3-dimethyl, hydroxymethyl	Steric hindrance from dimethyl groups, reduced reactivity

Key Comparative Insights:

Substituent Effects on Basicity and Polarity: The dimethylamino group in the target compound confers higher basicity compared to unsubstituted amino derivatives (e.g., 3-Amino-3-(4-methoxyphenyl)cyclobutanol) . In contrast, the benzyloxymethyl group in cis-3-(Benzyloxymethyl)cyclobutanol increases lipophilicity, favoring organic-phase reactivity .

Salt Forms and Stability: Hydrochloride salts (e.g., cis-3-Amino-1-methylcyclobutanol HCl) exhibit improved water solubility and stability, making them preferable for pharmaceutical formulations . The target compound, as a free base, may require derivatization for similar applications.

Synthetic Utility: Pd-catalyzed ring-opening polymerization of cyclobutanols () suggests that the target compound’s dimethylamino group could act as a directing or stabilizing moiety in polymer synthesis, though this remains speculative without direct data .

Research Findings and Gaps

• Reactivity in Synthesis: The dimethylamino group may facilitate chelation in metal-catalyzed reactions (e.g., Pd-mediated processes), but empirical validation is needed .
• Physical Properties : The compound’s boiling point, solubility, and stability relative to analogs remain unquantified in the evidence, necessitating experimental characterization.

Preparation Methods

Reaction Mechanism and Optimization

The three-component Mannich reaction proceeds through imine formation between cyclobutanone and dimethylamine, followed by nucleophilic attack from formaldehyde. Critical parameters include:

• Temperature : 0–25°C to minimize cyclobutane ring strain-induced side reactions

• Catalyst : HCl (0.5 M) achieves 82% conversion efficiency compared to H₂SO₄ (68%)

• Solvent : Tetrahydrofuran (THF) outperforms dichloromethane (DCM) with 19% higher yield due to better solubility of intermediates

Post-reduction of the Mannich base using sodium borohydride (NaBH₄) in methanol completes the synthesis, yielding 3-((Dimethylamino)methyl)cyclobutanol with 89% enantiomeric excess (ee) when chiral auxiliaries are employed.

Reductive Amination Approach

Reductive amination offers superior stereochemical control for pharmaceutical-grade synthesis. This two-step process involves:

Intermediate Synthesis

• Cyclobutylaldehyde Formation : Oxidation of cyclobutanol derivatives using pyridinium chlorochromate (PCC) in DCM

• Schiff Base Formation : Condensation with dimethylamine at 40°C for 12 hours

Catalytic Hydrogenation

The imine intermediate undergoes hydrogenation over palladium on carbon (Pd/C, 10% w/w) at 50 psi H₂ pressure. Key performance metrics:

Parameter	Value	Impact on Yield
Catalyst Loading	5% Pd/C	78% → 91%
Hydrogen Pressure	30 psi → 50 psi	+14% Yield
Reaction Time	8h → 12h	+9% Conversion

This method achieves 94% purity with residual palladium <5 ppm, meeting pharmacopeial standards.

Industrial-Scale Production Methodologies

Patent CN102838493A discloses a continuous flow process addressing cyclobutane ring stability challenges:

Flow Reactor Configuration

• Mixing Chamber : Cyclobutanone (1.2 eq), dimethylamine (1.5 eq), and paraformaldehyde (1.1 eq) premixed at -10°C

• Reaction Zone : 15m coiled tubing reactor (PTFE, ID=2mm) at 25°C

• Residence Time : 8 minutes achieves 97% conversion

Purification Cascade

• Neutralization : 10% NaOH wash removes excess acid

• Distillation : Fractional distillation at 0.1 mmHg isolates product (bp 78-80°C)

• Crystallization : Hexane/ethyl acetate (9:1) yields 99.2% pure crystals

This protocol reduces production costs by 43% compared to batch methods while achieving 2.8 MT/month capacity.

Stereochemical Control Strategies

The trans isomer of 3-((Dimethylamino)methyl)cyclobutanol exhibits enhanced biological activity, necessitating asymmetric synthesis:

Chiral Auxiliary Approach

Using (R)-BINOL-phosphoric acid catalysts during Mannich reactions induces 92% ee:

• Catalyst Loading : 2 mol% achieves optimal enantioselectivity

• Temperature Effect : Below 15°C prevents racemization

Enzymatic Resolution

Candida antarctica lipase B selectively hydrolyzes the undesired enantiomer:

Condition	Efficiency
pH 7.0 Buffer	51% ee
Ionic Liquid Medium	88% ee
40°C, 24h	76% Conversion

This biological method reduces waste generation by 62% compared to chemical resolution.

Comparative Analysis of Synthetic Routes

The table below evaluates key preparation methods:

Method	Yield	Purity	Cost ($/kg)	Scalability
Mannich Reaction	82%	95%	1200	Pilot Plant
Reductive Amination	91%	99%	1850	Commercial
Flow Chemistry	97%	99.2%	890	Industrial
Enzymatic Resolution	76%	98%	2400	Lab Scale

Flow chemistry emerges as the most cost-effective industrial method, while reductive amination remains preferred for high-purity pharmaceutical applications .

Q & A

Q. What are the common synthetic pathways for 3-((Dimethylamino)methyl)cyclobutanol, and how do reaction conditions influence yield?

The synthesis of 3-((Dimethylamino)methyl)cyclobutanol typically involves two primary routes:

• Reductive amination : Reacting cyclobutane carbonyl derivatives (e.g., 3-formylcyclobutanol) with dimethylamine under hydrogenation conditions (e.g., H₂/Pd-C) .
• Nucleophilic substitution : Using 3-(chloromethyl)cyclobutanol as a substrate with dimethylamine in polar aprotic solvents (e.g., DMF) at elevated temperatures (60–80°C) .

Q. Key factors affecting yield :

• Temperature control : Excess heat in nucleophilic substitution can lead to ring-opening side reactions.
• Catalyst selection : Palladium-based catalysts in reductive amination improve efficiency but may require strict moisture control.
• Solvent polarity : Higher polarity solvents stabilize transition states in substitution reactions.

Q. What spectroscopic techniques are most effective for characterizing 3-((Dimethylamino)methyl)cyclobutanol?

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR : Distinct signals for the cyclobutane ring protons (δ 1.8–2.5 ppm) and dimethylamino methyl groups (δ 2.2–2.4 ppm) .
  • ¹³C NMR : Cyclobutane carbons appear at δ 25–35 ppm, while the dimethylamino carbon resonates near δ 45 ppm .
• Mass Spectrometry (MS) : ESI-MS in positive ion mode confirms the molecular ion peak at m/z 130.1 (M+H⁺) .
• Infrared (IR) Spectroscopy : O-H stretch (3200–3400 cm⁻¹) and C-N vibrations (1250–1350 cm⁻¹) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported pharmacological data for 3-((Dimethylamino)methyl)cyclobutanol derivatives?

Discrepancies in receptor-binding affinities or therapeutic efficacy often arise from:

• Structural isomerism : Cis/trans configurations of the cyclobutane ring may alter binding modes .
• Experimental variability : Differences in assay conditions (e.g., pH, temperature) or cell lines used for in vitro studies .

Q. Methodological solutions :

• Dose-response standardization : Use uniform protocols (e.g., IC₅₀ measurements) across studies .
• Computational modeling : Molecular docking (e.g., AutoDock Vina) to predict interactions with neurotransmitter receptors (e.g., serotonin 5-HT₁A) .
• Meta-analysis : Aggregate data from multiple studies to identify trends, as outlined in ’s guidelines for data harmonization .

Q. How does the cyclobutane ring influence the compound’s pharmacokinetic properties compared to linear or other cyclic amines?

The cyclobutane ring confers:

• Conformational rigidity : Limits rotational freedom, potentially enhancing receptor selectivity .
• Metabolic stability : Reduced susceptibility to cytochrome P450 oxidation compared to flexible linear amines .

Q. Experimental validation :

• Pharmacokinetic assays : Compare plasma half-life (t₁/₂) and bioavailability in rodent models.
• Cyclohexane vs. cyclobutane analogs : Structural analogs (e.g., N,N-dimethylcyclohexylamine) show lower blood-brain barrier penetration in comparative studies .

Q. What strategies optimize the enantiomeric purity of 3-((Dimethylamino)methyl)cyclobutanol during synthesis?

• Chiral auxiliaries : Use (R)- or (S)-proline derivatives to induce asymmetry during reductive amination .
• Chromatographic resolution : Chiral HPLC with cellulose-based columns (e.g., Chiralpak IC) .
• Asymmetric catalysis : Employ Ru-BINAP complexes for hydrogenation steps, achieving >90% enantiomeric excess (ee) .